Cas no 477846-88-1 (2-(2-Furyl)-5-[(4-methylbenzyl)sulfanyl]-1,3,4-oxadiazole)

2-(2-Furyl)-5-[(4-methylbenzyl)sulfanyl]-1,3,4-oxadiazole structure
477846-88-1 structure
Product Name:2-(2-Furyl)-5-[(4-methylbenzyl)sulfanyl]-1,3,4-oxadiazole
CAS No:477846-88-1
MF:C14H12N2O2S
MW:272.322281837463
CID:5014683
Update Time:2023-08-25

2-(2-Furyl)-5-[(4-methylbenzyl)sulfanyl]-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • SMR000126036
    • MLS000540978
    • 2-(2-furyl)-5-[(4-methylbenzyl)sulfanyl]-1,3,4-oxadiazole
    • 2-(furan-2-yl)-5-[(4-methylbenzyl)sulfanyl]-1,3,4-oxadiazole
    • 2-(furan-2-yl)-5-{[(4-methylphenyl)methyl]sulfanyl}-1,3,4-oxadiazole
    • BDBM93752
    • cid_1479924
    • 2-(furan-2-yl)-5-[(4-methylphenyl)methylsulfanyl]-1,3,4-oxadiazole
    • STK294392
    • 2-(2-furyl)-5-[(4-methylbenzyl)thio]-1,3,4-oxadiazole
    • 2-(2-furanyl)-5-[(4-methylphenyl)methyl
    • 2-(2-Furyl)-5-[(4-methylbenzyl)sulfanyl]-1,3,4-oxadiazole
    • Inchi: 1S/C14H12N2O2S/c1-10-4-6-11(7-5-10)9-19-14-16-15-13(18-14)12-3-2-8-17-12/h2-8H,9H2,1H3
    • InChI Key: DAPFHKNFOZNRMW-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C2=CC=CO2)O1)CC1C=CC(C)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 285
  • XLogP3: 3.2
  • Topological Polar Surface Area: 77.4

2-(2-Furyl)-5-[(4-methylbenzyl)sulfanyl]-1,3,4-oxadiazole Pricemore >>

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